(4-((3-fluorobenzyl)thio)-2-(3-fluorophenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol

• IUPAC Name: [5-(3-fluorophenyl)-7-[(3-fluorophenyl)methylsulfanyl]-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C25H19F2N3O2S/c1-14-22-20(17(12-31)11-28-14)10-21-24(32-22)29-23(16-5-3-7-19(27)9-16)30-25(21)33-13-15-4-2-6-18(26)8-15/h2-9,11,31H,10,12-13H2,1H3
• InChI Key: JVAQYJLXOQUDBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC(=CC=C4)F)SCC5=CC(=CC=C5)F)CO
• Molecular Formula: C25H19F2N3O2S
• Molecular Weight: 463.5 g/mol

Description

(4-((3-fluorobenzyl)thio)-2-(3-fluorophenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol is a useful research compound. Its molecular formula is C25H19F2N3O2S and its molecular weight is 463.5. The purity is usually 95%.
BenchChem offers high-quality (4-((3-fluorobenzyl)thio)-2-(3-fluorophenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-((3-fluorobenzyl)thio)-2-(3-fluorophenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

One study focused on the synthesis of fluoro-substituted benzo[b]pyran derivatives, highlighting their significant anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005).

Crystal Structure Analysis

Another research avenue involves crystal structure analysis of compounds such as pyrimidine fungicides, where the structural details contribute to understanding the molecular interactions and stability of such compounds (Kang et al., 2015).

Polymer Solar Cells Enhancement

In the field of renewable energy, methanol treatment of polymer solar cells containing fluoro-substituted compounds has shown to enhance efficiency by improving charge-transport properties and reducing charge recombination (Zhou et al., 2013).

Photorelease of Drugs

The development of photoactivable heterocyclic cages for the controlled release of drugs like butyric acid demonstrates the potential of fluoro-substituted compounds in creating advanced pharmaceutical delivery systems (Piloto et al., 2015).

Nonlinear Optical Properties

The synthesis and characterization of thienyl-substituted pyridinium salts, including fluoro-substituted variants, for their second-order nonlinear optical (NLO) properties indicate potential applications in photonic devices and materials science (Li et al., 2012).